Cas no 1270445-30-1 (3-amino-3-(1H-pyrrol-2-yl)propan-1-ol)

• Product Name: 3-amino-3-(1H-pyrrol-2-yl)propan-1-ol
• CAS No: 1270445-30-1
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6142478
• PubChem ID: 55293483
• Update Time: 2025-07-20

3-amino-3-(1H-pyrrol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1H-pyrrol-2-yl)propan-1-ol
• 1270445-30-1
• AKOS006368074
• EN300-1852149

• Inchi： 1S/C7H12N2O/c8-6(3-5-10)7-2-1-4-9-7/h1-2,4,6,9-10H,3,5,8H2
• InChI Key： CNVKMNFJBYOHNY-UHFFFAOYSA-N
• SMILES： OCCC(C1=CC=CN1)N

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-amino-3-(1H-pyrrol-2-yl)propan-1-ol

Comprehensive Overview of 3-amino-3-(1H-pyrrol-2-yl)propan-1-ol (CAS No. 1270445-30-1): Properties, Applications, and Innovations

3-amino-3-(1H-pyrrol-2-yl)propan-1-ol, identified by its CAS No. 1270445-30-1, is a specialized organic compound gaining traction in pharmaceutical and biochemical research. This molecule features a unique structural combination of an amino group, a pyrrole ring, and a hydroxyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula and structural properties have sparked interest in drug discovery, particularly for targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

Recent studies highlight the compound's potential in enzyme inhibition and receptor modulation, addressing user-searched queries like "pyrrole derivatives in drug design" or "amino alcohol applications in medicine." Researchers are exploring its role in catalysis and chiral synthesis, leveraging its stereochemistry for asymmetric reactions—a hot topic in green chemistry forums. The compound's solubility and stability under physiological conditions further enhance its appeal for formulation development, a frequent focus in pharma SEO trends.

From an industrial perspective, 3-amino-3-(1H-pyrrol-2-yl)propan-1-ol is synthesized via multistep organic reactions, often involving Pd-catalyzed cross-coupling or reductive amination. Optimizing its yield and purity remains a key challenge, as noted in patent literature and academic publications. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, reflecting the compound's demand in high-value chemical markets.

Environmental and regulatory considerations are also paramount. The compound's biodegradability and low toxicity profile align with sustainable chemistry initiatives, a recurring theme in industry webinars and scientific conferences. Its non-hazardous classification ensures compliance with global chemical safety standards, addressing search-engine queries related to "safe synthetic intermediates."

Future directions include exploring 3-amino-3-(1H-pyrrol-2-yl)propan-1-ol in nanotechnology and bioconjugation, areas frequently searched in AI-driven literature databases. Collaborations between academia and biotech startups aim to expand its utility in diagnostic probes and targeted drug delivery systems, ensuring its relevance in cutting-edge life sciences applications.